Cas no 390817-83-1 (Ethanone, 1-[2-(bromomethyl)-4-pyrimidinyl]-)

• Product Name: Ethanone, 1-[2-(bromomethyl)-4-pyrimidinyl]-
• CAS No: 390817-83-1
• MF: C₇H₇BrN₂O
• MW: 215.047280550003
• CID: 1501130
• Update Time: 2024-08-24

Ethanone, 1-[2-(bromomethyl)-4-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-(bromomethyl)-4-pyrimidinyl]-

• Inchi： 1S/C7H7BrN2O/c1-5(11)6-2-3-9-7(4-8)10-6/h2-3H,4H2,1H3
• InChI Key： ZQOLYCAZIYTSLB-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=CN=C(CBr)N=1)C

Computed Properties

• Exact Mass: 213.97421

Experimental Properties

• Density: 1.570±0.06 g/cm3(Predicted)
• Boiling Point: 271.4±20.0 °C(Predicted)
• PSA: 42.85
• pka: -1.60±0.20(Predicted)